Cas no 34184-82-2 (21-Desacetoxy Anecortave)

21-Desacetoxy Anecortave structure
21-Desacetoxy Anecortave structure
Product Name:21-Desacetoxy Anecortave
CAS No:34184-82-2
MF:C21H28O3
MW:328.445226669312
CID:313754
PubChem ID:118138
Update Time:2025-04-19

21-Desacetoxy Anecortave Chemical and Physical Properties

Names and Identifiers

    • Pregna-4,9(11)-diene-3,20-dione,17-hydroxy-
    • 17-Hydroxypregna-4,9(11)-diene-3,20-dione
    • (8S,10S,13S,14S,17R)-17-acetyl-17-hydroxy-10,13-dimethyl-2,6,7,8,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one
    • 21-Desacetoxy Anecortave
    • 17&alpha
    • 17-Hydroxypregn-4,9(11)-dien-3,20-dione
    • Pregn-4,9(11)-diene-3,20-dione, 17-hydroxy-
    • DTXSID80187782
    • EC 251-868-4
    • NS00004229
    • 17alpha-Hydroxypregna-4,9(11)-diene-3,20-dione
    • SCHEMBL143000
    • 34184-82-2
    • EINECS 251-868-4
    • ARJWMUSCDIJFLB-GVVDHYSOSA-N
    • Inchi: 1S/C21H28O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h7,12,16,18,24H,4-6,8-11H2,1-3H3/t16-,18+,19+,20+,21+/m1/s1
    • InChI Key: ARJWMUSCDIJFLB-GVVDHYSOSA-N
    • SMILES: O[C@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)C3=CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 328.20394
  • Monoisotopic Mass: 328.204
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 687
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.17
  • Boiling Point: 497.5°Cat760mmHg
  • Flash Point: 268.8°C
  • Refractive Index: 1.576
  • PSA: 54.37

21-Desacetoxy Anecortave Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D281865-10mg
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10mg
$207.00 2023-05-18
TRC
D281865-25mg
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$460.00 2023-05-18
TRC
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$856.00 2023-05-18
TRC
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$ 1200.00 2023-09-08
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